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Compound of Interest

Compound Name:
(R)-2-Aminomethyl-4-Boc-

morpholine

Cat. No.: B1332696 Get Quote

An In-Depth Technical Guide to the Safe Handling of (R)-2-Aminomethyl-4-Boc-morpholine

Introduction
(R)-2-Aminomethyl-4-Boc-morpholine is a chiral morpholine derivative commonly utilized as

a building block in medicinal chemistry and drug development. The presence of a primary

amine and a Boc-protected secondary amine within a morpholine scaffold makes it a valuable

synthon for creating complex molecules with potential therapeutic applications. As with any

reactive chemical intermediate, a thorough understanding of its hazard profile and the

implementation of rigorous safety protocols are paramount for protecting researchers and

ensuring experimental integrity.

This guide provides a comprehensive overview of the safety data for (R)-2-Aminomethyl-4-
Boc-morpholine, moving beyond a simple recitation of Safety Data Sheet (SDS) sections. It is

designed to provide drug development professionals and laboratory scientists with the rationale

behind safety procedures, enabling a proactive and informed approach to risk management.

Compound Identification and Physicochemical
Properties
A precise understanding of the compound's identity and physical characteristics is the

foundation of safe handling.
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Identifier Value

Chemical Name
tert-butyl (2R)-2-(aminomethyl)morpholine-4-

carboxylate[1]

Synonyms
(R)-4-Boc-2-aminomethylmorpholine, (R)-N-

BOC-2-AMINOMETHYLMORPHOLINE[2]

CAS Number 1174913-80-4[1][2][3]

Molecular Formula C10H20N2O3[2][3]

Molecular Weight 216.28 g/mol [2][3]

Property Value Source

Appearance
Colorless to off-white Solid-

Liquid Mixture
[2]

Physical State Solid [4]

Boiling Point 310.7°C at 760 mmHg [3]

Flash Point 142°C [2]

Density 1.078 g/cm³ [2]

pKa 9.37 ± 0.29 (Predicted) [2]

Hazard Analysis and GHS Classification
The hazard profile of (R)-2-Aminomethyl-4-Boc-morpholine is primarily associated with its

irritant properties, characteristic of many alkylamines. While some supplier SDSs lack detailed

GHS classification, the most comprehensive data indicates the following hazards.[1][3]
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Hazard Class Hazard Code Hazard Statement

Skin Irritation H315 Causes skin irritation.[4]

Eye Irritation H319
Causes serious eye irritation.

[4]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[4]

Signal Word: Warning[4]

Expert Analysis of Hazards:
Skin and Eye Irritation (H315, H319): The primary amine group is basic and can disrupt the

lipid bilayers of skin and eye tissues, leading to irritation, redness, and pain. Prolonged or

repeated contact can exacerbate this effect. The severity necessitates immediate and

thorough rinsing upon any contact.

Respiratory Irritation (H335): As a solid with a potential for dust formation or as a low-

volatility liquid, inhalation of aerosols or fine particles can irritate the mucous membranes of

the respiratory tract.[4] The causality stems from the compound's basicity, which can irritate

sensitive lung tissues. Therefore, handling should always occur in a well-ventilated area to

keep airborne concentrations to a minimum.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is critical, starting with engineering controls and

supplemented by appropriate PPE.

Primary Engineering Controls
Fume Hood: All weighing and handling of (R)-2-Aminomethyl-4-Boc-morpholine must be

conducted in a certified chemical fume hood. This is the primary defense against respiratory

exposure (H335).[4]
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Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive

emissions are diluted and exhausted.

Personal Protective Equipment (PPE) Selection
The selection of PPE is not a one-size-fits-all decision; it must be based on a risk assessment

of the specific procedure being performed.
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PPE Selection Workflow for (R)-2-Aminomethyl-4-Boc-morpholine

Hazard Assessment

PPE Configuration

Task: Handling
(R)-2-Aminomethyl-4-Boc-morpholine

Risk of Skin/Eye
Contact?

Mandatory:
Safety Glasses with

Side Shields or Goggles

Yes

Mandatory:
Chemical Resistant Gloves

(e.g., Nitrile)

Yes

Mandatory:
Lab Coat

Yes

Risk of Inhalation
(Dust/Aerosol)?

No

If Ventilation is Inadequate:
NIOSH-approved Respirator

(e.g., N95 for dust)

Yes
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Spill Response Decision Tree

Spill Detected

Is the spill large or
uncontained?

Evacuate Area
Alert Emergency Services

Yes

Contain Spill with
Inert Absorbent Material

No

Use dry cleanup procedures.
Avoid generating dust.

Collect in sealed container.

Decontaminate Area
and wash down

Dispose of waste via
authorized channels
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First-Aid Response Flowchart

Exposure Occurs

Route of Exposure?

Move to fresh air.
If breathing is difficult, give oxygen.

Inhalation

Remove contaminated clothing.
Wash skin with soap and

plenty of water.

Skin Contact

Rinse with water for 15+ minutes.
Remove contact lenses if possible.

Hold eyelids open.

Eye Contact

Rinse mouth with water.
Do NOT induce vomiting.

Ingestion

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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